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Compound of Interest

1-(4-Bromo-2,5-
Compound Name:
dimethoxybenzyl)piperazine

Cat. No.: B585858

Application Notes and Protocols for 2C-B-BZP
Powder

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2C-B-BZP (4-Bromo-2,5-dimethoxy-1-benzylpiperazine) is a research chemical
intended for forensic and research applications only.[1][2] It is not for human or veterinary use.
[1][2] The toxicological and physiological properties of this compound have not been fully
analyzed.[1] All handling and experiments should be conducted by trained professionals in a
controlled laboratory setting, adhering to all local, state, and federal regulations.

Introduction

2C-B-BZP is a psychoactive drug and research chemical belonging to the piperazine chemical
class.[1][3] It is a benzylpiperazine analog of the psychedelic phenethylamine 2C-B.[1][2][3]
While it shares structural similarities with 2C-B, 2C-B-BZP does not produce psychedelic
effects but rather stimulant effects similar to benzylpiperazine (BZP).[1][3] These application
notes provide detailed protocols for the proper handling, storage, and analysis of 2C-B-BZP
powder in a laboratory environment.

Health and Safety Precautions
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2C-B-BZP is associated with several potential hazards. The following safety precautions must
be followed at all times.

2.1 Hazard ldentification

The following hazard statements apply to 2C-B-BZP[1]:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

e H336: May cause drowsiness or dizziness.

2.2 Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling 2C-B-BZP powder:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably within a fume hood, to avoid
inhaling dust.[1]

2.3 General Handling Precautions

e Wash hands thoroughly after handling.[1]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

e Ensure good ventilation or work in an exhaust hood during handling.[4]
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o Keep ignition sources away and protect against electrostatic charges.[4]

Data Presentation

3.1 Chemical and Physical Properties

Property

Value

Reference

IUPAC Name

1-[(4-Bromo-2,5-
dimethoxyphenyl)methyl]pipera

zine

[1]

Synonyms

2C-B-Benzylpiperazine, 4-
Bromo-2,5-dimethoxy-1-

benzylpiperazine

[1]5]

CAS Number

1094424-37-9 (freebase),
2748622-68-4
(dihydrochloride)

[1](2]

Molecular Formula

C13H19BrN20:2 (freebase),
C13H10BrN202 « 2HCI

[1]2]

(dihydrochloride)
315.211 g/mol (freebase),
Molar Mass ) ) [1112]
388.1 g/mol (dihydrochloride)
Purity >98% [11[2]
Powder (freebase), Crystalline
Appearance [1][2]

solid (dihydrochloride)

3.2 Solubility Data
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2C-B-BZP 2C-B-BZP
Solvent (freebase) (dihydrochloride) Reference
Solubility Solubility
DMF 1 mg/ml 5 mg/ml [1112]
DMSO 2.5 mg/ml 20 mg/ml [1][2]
Ethanol 5 mg/ml 0.5 mg/mi [11[2]
PBS (pH 7.2) 10 mg/ml 10 mg/ml [1112]

3.3 Recommended Storage Conditions

Short-Term Long-Term .
Form Stability Reference
Storage Storage
Room > 2 years
Temperature (freebase), =5
Powder -20°C [1][2]
(cool, dry, dark years
place) (dihydrochloride)
Stock Solution
1 month N/A Up to 1 month [6]
(-20°C)
Stock Solution
N/A 6 months Up to 6 months [6]

(-80°C)

Experimental Protocols

4.1 Protocol for Handling and Weighing 2C-B-BZP Powder
o Preparation: Don all required PPE (lab coat, gloves, safety glasses).

o Work Area: Perform all manipulations of the powder within a certified chemical fume hood to
minimize inhalation risk.

¢ Weighing: Use an analytical balance with a draft shield. Use anti-static weighing paper or a
suitable weighing vessel.
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o Transfer: Carefully transfer the desired amount of powder. Avoid creating dust. If any powder
is spilled, clean it up immediately following laboratory procedures for hazardous materials.

» Closing: Tightly seal the container immediately after use to prevent contamination and
exposure.[4]

» Decontamination: Clean the balance and surrounding work area thoroughly. Dispose of
contaminated materials (e.g., weighing paper, gloves) as hazardous waste.

» Post-Handling: Wash hands thoroughly after completing the procedure.
4.2 Protocol for Preparation of Stock Solutions
e Solvent Selection: Choose an appropriate solvent based on the solubility data in Table 3.2.

o Calculation: Calculate the required mass of 2C-B-BZP powder and volume of solvent to
achieve the desired concentration.

o Dissolution: In a fume hood, add the weighed 2C-B-BZP powder to a sterile vial. Add the
selected solvent to the vial.

e Mixing: Cap the vial and vortex or sonicate until the powder is completely dissolved. To
enhance solubility, the tube can be warmed to 37°C and sonicated.[6]

o Storage: Store the stock solution in a tightly sealed vial at -20°C for up to one month or at
-80°C for up to six months.[6] It is recommended to store solutions in single-use aliquots to
avoid repeated freeze-thaw cycles.[6]

4.3 Protocol for Qualitative Analysis by GC-MS
This protocol is adapted from the SWGDRUG monograph for 2C-B-BZP.[5]
e Sample Preparation:

o Prepare a solution of the 2C-B-BZP sample at approximately 1 mg/mL.

o Perform a base extraction into chloroform.[5]
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 Instrumentation:
o Instrument: Agilent gas chromatograph with a mass selective detector (or equivalent).[5]
o Column: DB-1 MS (or equivalent); 30m x 0.25 mm x 0.25um.[5]
o Carrier Gas: Helium at 1 mL/min.[5]
o GC-MS Parameters:
o Injector Temperature: 280°C.[5]
o Injection Volume: 1 pL.[5]
o Split Ratio: 20:1.[5]
o MS Scan Range: 30-550 amu.[5]
e Data Analysis:

o The expected retention time for 2C-B-BZP under these conditions is approximately 13.502
minutes.[5]

o Compare the resulting mass spectrum with a known reference spectrum for 2C-B-BZP to
confirm identity.

Visualizations
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Safe Handling Workflow for 2C-B-BZP Powder
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Caption: Workflow for safe handling of 2C-B-BZP powder.
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Storage Decision Tree for 2C-B-BZP
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Caption: Decision tree for proper storage of 2C-B-BZP.
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Analytical Workflow for Purity Assessment
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Caption: Logical workflow for GC-MS analysis of 2C-B-BZP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper handling and storage of 2C-B-BZP powder in the
lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585858#proper-handling-and-storage-of-2c-b-bzp-
powder-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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